Cas no 1361790-72-8 (Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1361790-72-8
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• CID: 4911618
• Update Time: 2025-05-19

Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H5F3N2O3/c1-16-8(15)7-5(4-13)14-3-2-6(7)17-9(10,11)12/h2-3H,1H3
• InChI Key： FQEFBLDAPGDIHX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CN=C(C#N)C=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 72.2

Additional information on Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview

Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361790-72-8) is a highly specialized organic compound with significant applications in the field of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group at position 2, a trifluoromethoxy group at position 4, and a methyl ester group at position 3. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an invaluable building block in modern organic synthesis.

The synthesis of Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate involves a series of carefully designed reactions, including nucleophilic substitution, Friedel-Crafts acylation, and esterification. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for various industrial applications. Researchers have also explored alternative synthetic pathways to enhance the sustainability of its production process, such as using renewable feedstocks and minimizing waste generation.

One of the most notable applications of Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate is in the development of novel drug candidates. Its ability to act as a bioisostere for other functional groups has made it a valuable tool in medicinal chemistry. For instance, studies have shown that this compound can serve as a potent inhibitor of certain enzymes involved in metabolic disorders. Additionally, its trifluoromethoxy group contributes to enhanced bioavailability and stability in vivo, making it an attractive candidate for drug delivery systems.

In the agrochemical sector, Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate has been utilized as a precursor for herbicides and fungicides. Its ability to modulate plant growth regulators and inhibit pathogenic fungi has been extensively studied. Recent research has focused on optimizing its application methods to minimize environmental impact while maintaining efficacy. This compound's role in sustainable agriculture is further underscored by its compatibility with eco-friendly formulations.

The electronic properties of Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate also make it an intriguing candidate for materials science applications. Its ability to act as an electron-deficient aromatic system has led to its use in the development of advanced polymers and organic semiconductors. Researchers have explored its potential in creating high-performance electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The compound's stability under thermal and photochemical conditions further enhances its suitability for these applications.

From a toxicological perspective, Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate has been subjected to rigorous safety assessments. Studies indicate that it exhibits low acute toxicity when administered via various routes. However, long-term exposure studies are still underway to fully understand its potential risks to human health and the environment. Regulatory bodies have implemented stringent guidelines for its handling and disposal to ensure compliance with safety standards.

Looking ahead, the future of Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate lies in its continued exploration across diverse scientific domains. Ongoing research aims to unlock its full potential as a versatile building block in organic synthesis. Collaborative efforts between academia and industry are expected to drive innovation in its applications, particularly in areas such as personalized medicine and green chemistry.

In conclusion, Methyl 2-cyano-4-(trifluoromethoxy)pyridine-3-carboxylate stands out as a multifaceted compound with immense scientific and industrial significance. Its unique chemical properties, coupled with advancements in synthetic methodologies and application development, ensure its relevance in addressing some of the most pressing challenges in modern science.